Cas no 887222-41-5 (2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887222-41-5
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5957333
• PubChem ID: 16032902
• Update Time: 2025-07-02

2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-(2-furanyl)-5-[(3-methoxyphenyl)-1-pyrrolidinylmethyl]-
• HMS1906D12
• 887222-41-5
• CHEMBL1405974
• G857-1887
• 2-(furan-2-yl)-5-[(3-methoxyphenyl)-pyrrolidin-1-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-(furan-2-yl)-5-[(3-methoxyphenyl)(pyrrolidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F2575-0433
• 2-(furan-2-yl)-5-((3-methoxyphenyl)(pyrrolidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• NCGC00137306-01
• AKOS005009216

• Inchi： 1S/C20H20N4O3S/c1-26-14-7-4-6-13(12-14)16(23-9-2-3-10-23)17-19(25)24-20(28-17)21-18(22-24)15-8-5-11-27-15/h4-8,11-12,16,25H,2-3,9-10H2,1H3
• InChI Key： FXYYBMNELDKXPR-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=CC(OC)=C3)N3CCCC3)=C(O)N12

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 0.93±0.53(Predicted)

Additional information on 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] (CAS No. 887222-41-5)

2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol], identified by its Chemical Abstracts Service (CAS) number 887222-41-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings, including furan, pyrrolidine, triazole, and thiazole moieties. Such structural features often contribute to unique biological activities and make this compound a promising candidate for further exploration in drug discovery.

The molecular framework of 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] incorporates several key pharmacophoric elements that are widely recognized for their potential therapeutic benefits. The furan ring, for instance, is known for its ability to interact with biological targets in a manner that can modulate enzyme activity or receptor binding. Similarly, the pyrrolidine moiety is frequently found in bioactive molecules due to its capacity to stabilize certain conformations and enhance solubility. The presence of both triazole and thiazole rings further enriches the structural complexity of this compound, offering multiple sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in designing molecules that combine multiple heterocyclic systems to achieve synergistic effects in biological activity. The compound 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] exemplifies this trend by integrating several pharmacologically relevant scaffolds into a single molecular entity. This design approach has been leveraged in various drug development programs to generate compounds with enhanced potency and selectivity.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The combination of the furan, pyrrolidine, triazole, and thiazole moieties provides a rich platform for structural modifications aimed at optimizing pharmacokinetic properties and minimizing off-target effects. For instance, the 3-methoxyphenyl substituent introduces a hydrophobic pocket that can be exploited to improve membrane permeability and binding affinity. Furthermore, the triazolothiazole core has been extensively studied for its role in modulating various biological pathways.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol]. These techniques allow researchers to predict the biological activity of complex molecules with high accuracy before investing resources in synthesis and experimental validation. The integration of machine learning algorithms has further accelerated this process by enabling the identification of novel structural motifs that may not have been considered otherwise.

The potential applications of this compound span across multiple therapeutic areas. For example, its structural features suggest that it may exhibit inhibitory activity against enzymes or receptors involved in inflammatory responses or cancer progression. The furan ring is particularly relevant in this context due to its known interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play crucial roles in inflammation. Similarly, the triazole moiety has been shown to modulate kinase activity—a key target in oncology research.

Moreover, the presence of the pyrrolidine ring suggests potential applications in central nervous system (CNS) drug discovery. Pyrrolidine derivatives are well-documented for their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. This makes them attractive candidates for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The combination of these structural elements in 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] could lead to novel therapeutics with improved efficacy compared to existing treatments.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as a valuable intermediate in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to explore new synthetic pathways and develop libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening programs aimed at identifying lead compounds for further development.

The synthesis of complex heterocyclic molecules like 2-(furan-2-yl)-5-(3-methoxyphenyl)(pyrrolidin-1-ylmethyl)-1H-[1H]-triazolo[4',5':5',6"]bithieno[3',4':5',6']thiophene presents unique challenges but also opportunities for innovation in synthetic methodologies. Recent developments in transition metal-catalyzed reactions have provided new tools for constructing intricate molecular frameworks efficiently. For instance, palladium-catalyzed cross-coupling reactions have become indispensable in building biaryl structures—a common motif in bioactive molecules—including those present in this compound.

The role of computational modeling in rationalizing the structure-property relationships (SPR) of such compounds cannot be overstated. Advanced computational techniques allow researchers to predict how different substituents will influence biological activity by simulating interactions at the molecular level. This approach has been particularly useful in optimizing pharmacokinetic properties such as solubility and metabolic stability—critical factors that determine whether a candidate will progress into clinical development.

Efforts are ongoing to explore the full therapeutic potential of compounds like 887222_41_5, with particular focus on understanding their mechanism(s) of action through both computational and experimental studies. By elucidating how these molecules interact with biological targets at atomic resolution—whether through covalent modification or non-covalent binding—researchers can gain insights into their mode(s) of action while identifying opportunities for further optimization.